Cas no 1806444-92-7 (3-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic acid)

• Product Name: 3-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic acid
• CAS No: 1806444-92-7
• MF: C₁₄H₁₆F₂O₅
• MW: 302.270651817322
• CID: 4941336
• Update Time: 2025-10-29

3-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic acid

• Inchi： 1S/C14H16F2O5/c1-2-21-11(17)7-6-8-9(12(18)14(19)20)4-3-5-10(8)13(15)16/h3-5,12-13,18H,2,6-7H2,1H3,(H,19,20)
• InChI Key： RVHPUHQAORWCBY-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(C(C(=O)O)O)=C1CCC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 361
• XLogP3: 1.9
• Topological Polar Surface Area: 83.8

Additional information on 3-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic acid

3-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic Acid: A Comprehensive Overview

The compound with CAS No. 1806444-92-7, commonly referred to as 3-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic acid, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials. The difluoromethyl group and the ethoxy oxopropyl substituent contribute to its distinctive chemical properties, making it a subject of extensive research.

Recent studies have highlighted the importance of mandelic acid derivatives in medicinal chemistry, particularly due to their potential as enzyme inhibitors and bioactive agents. The incorporation of a difluoromethyl group into the structure of mandelic acid introduces novel electronic and steric effects, which can enhance the compound's interactions with biological targets. This modification has been shown to improve the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), making it a promising candidate for drug delivery systems.

The ethoxy oxopropyl substituent further enhances the compound's versatility by introducing additional functional groups that can participate in hydrogen bonding and other non-covalent interactions. These interactions are critical in determining the compound's solubility, stability, and bioavailability. Recent research has demonstrated that this substituent can significantly influence the compound's ability to permeate cellular membranes, which is a crucial factor in drug design.

In terms of synthesis, the preparation of 3-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic acid involves a multi-step process that typically includes nucleophilic substitution, oxidation, and coupling reactions. The use of advanced catalytic systems and green chemistry principles has enabled researchers to optimize the synthesis pathway, reducing waste and improving yield. These advancements have made the compound more accessible for large-scale production and application studies.

From an applications perspective, this compound has shown potential in several areas. In pharmaceuticals, it has been investigated as a candidate for treating metabolic disorders due to its ability to modulate key enzymes involved in lipid metabolism. Additionally, its unique electronic properties make it a viable option for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics.

Recent breakthroughs in computational chemistry have further elucidated the molecular mechanisms underlying the activity of 3-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic acid. Quantum mechanical simulations have provided insights into the compound's electronic structure and reactivity, enabling researchers to predict its behavior under various conditions. These computational tools have also facilitated the design of new derivatives with enhanced properties.

In conclusion, 3-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic acid represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and computational methods, positions it as a key player in future innovations within pharmaceuticals and materials science.